Ethyl 4-(methoxy(methyl)amino)-4-oxobutanoate
Ethyl 4-(methoxy(methyl)amino)-4-oxobutanoate
Brand Name:
Vulcanchem
CAS No.:
1027887-00-8
VCID:
VC0440171
InChI:
InChI=1S/C22H25FN2O2S/c1-22(2,3)14-7-10-16-17(12-14)28-21(19(16)20(24)27)25-18(26)11-6-13-4-8-15(23)9-5-13/h4-6,8-9,11,14H,7,10,12H2,1-3H3,(H2,24,27)(H,25,26)/b11-6+
SMILES:
CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C=CC3=CC=C(C=C3)F
Molecular Formula:
C22H25FN2O2S
Molecular Weight:
400.5g/mol
Ethyl 4-(methoxy(methyl)amino)-4-oxobutanoate
CAS No.: 1027887-00-8
Main Products
VCID: VC0440171
Molecular Formula: C22H25FN2O2S
Molecular Weight: 400.5g/mol
| CAS No. | 1027887-00-8 |
|---|---|
| Product Name | Ethyl 4-(methoxy(methyl)amino)-4-oxobutanoate |
| Molecular Formula | C22H25FN2O2S |
| Molecular Weight | 400.5g/mol |
| IUPAC Name | 6-tert-butyl-2-[[(E)-3-(4-fluorophenyl)prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
| Standard InChI | InChI=1S/C22H25FN2O2S/c1-22(2,3)14-7-10-16-17(12-14)28-21(19(16)20(24)27)25-18(26)11-6-13-4-8-15(23)9-5-13/h4-6,8-9,11,14H,7,10,12H2,1-3H3,(H2,24,27)(H,25,26)/b11-6+ |
| Standard InChIKey | ASFVAALVCLFLLJ-IZZDOVSWSA-N |
| Isomeric SMILES | CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)/C=C/C3=CC=C(C=C3)F |
| SMILES | CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C=CC3=CC=C(C=C3)F |
| Canonical SMILES | CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C=CC3=CC=C(C=C3)F |
| PubChem Compound | 5894112 |
| Last Modified | Nov 11 2021 |
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